REACTION_SMILES
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[C:1]([CH3:2])(=[O:3])[O:4][CH2:5][C:6](=[O:7])[CH2:8][c:9]1[cH:10][cH:11][c:12]([Cl:13])[c:14]([Cl:15])[cH:16]1.[CH3:31][C:32](=[O:33])[OH:34].[CH3:35][CH2:36][N:37]([CH2:38][CH3:39])[CH2:40][CH3:41].[s:17]1[c:18]2[c:19]([c:20]([CH2:22][C:23]([CH2:24][Cl:25])=[O:26])[cH:21]1)[cH:27][cH:28][cH:29][cH:30]2>>[C:1]([CH3:2])(=[O:3])[O:4][CH2:24][C:23]([CH2:22][c:20]1[c:19]2[c:18]([s:17][cH:21]1)[cH:30][cH:29][cH:28][cH:27]2)=[O:26]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OCC(=O)Cc1ccc(Cl)c(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(CCl)Cc1csc2ccccc12
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Name
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Type
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product
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Smiles
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CC(=O)OCC(=O)Cc1csc2ccccc12
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |